Cas no 590-28-3 (Potassium cyanate)

Potassium cyanate Properties

Names and Identifiers

• Potassium cyanate
• aerocyanate
• aerocyanateweedkiller
• alicyanate
• bonidekrabcrabgrasskiller
• bulpur
• d&amp
• pdoubleocrabgrasskiller
• ded-weedcrabgrasskiller
• dupontpccrabgrasskiller
• Potassiumcyanate(Technical)
• KOCN
• Cyanicacid, potassium salt (8CI,9CI)
• Isocyanicacid potassium salt
• Potassium cyanate (KCNO)
• Potassiumisocyanate
• Aero Cyanate
• +Expand

• MDL： MFCD00011411
• InChIKey： GKKCIDNWFBPDBW-UHFFFAOYSA-M
• Inchi： InChI=1S/CHNO.K/c2-1-3;/h3H;/q;+1/p-1
• SMILES： C(#N)[O-].[K+]
• BRN： 3594798

Computed Properties

• Exact Mass: 80.96170
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 80.961696
• Heavy Atom Count: 4
• Complexity: 34.5
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 46.8

Experimental Properties

• LogP: -0.10202
• PSA: 46.85000
• Merck: 14,7625
• Water Partition Coefficient: 750 g/L (20 ºC)
• Boiling Point: 23.5°Cat760mmHg
• Melting Point: 315 ºC
• Flash Point: °C
• Solubility: 750g/l
• Color/Form: White tetragonal crystal
• PH: 10 (50g/l, H2O, 20℃)
• Stability/Shelf Life: Stable. Incompatible with acids.
• Solubility: Soluble in water (poorly soluble in cold water), rarely soluble in ethanol
• Density: 2.056 g/mL at 25 °C(lit.)

Potassium cyanate Security Information

• Symbol: GHS07
• RTECS：GS6825000
• WGK Germany：1
• Safety Instruction： S24/25
• Risk Phrases：R22
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302
• Warning Statement： P305+P351+P338
• Storage Condition：Store at room temperature
• Risk Phrases： 36
• Signal Word：Warning
• TSCA：Yes
• Toxicity：LD50 i.p. in mice: 320 mg/kg (Cerami)

Potassium cyanate Customs Data

• HS CODE：2837199090
• Customs Data：

  China Customs Code:

  2837199090

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds